Cas no 2229175-22-6 (2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine
• CAS No: 2229175-22-6
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6615796
• PubChem ID: 165977025
• Update Time: 2025-10-29

2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine
• EN300-1756502
• [2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropyl]methanamine
• 2229175-22-6

• Inchi： 1S/C10H15N3/c1-9(2)5-10(9,6-11)8-3-12-7-13-4-8/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： QJXFMXPEIHYSRI-UHFFFAOYSA-N
• SMILES： NCC1(C2=CN=CN=C2)CC1(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine

Introduction to 2,2-Dimethyl-1-(Pyrimidin-5-Yl)Cyclopropylmethanamine (CAS No. 2229175-22-6)

The compound 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine, identified by the CAS number 2229175-22-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

Chemical Structure and Properties

At the core of this compound lies a cyclopropane ring, a three-membered carbon ring known for its high ring strain and reactivity. The cyclopropane is substituted with two methyl groups at the 1-position and a pyrimidinyl group at the same position. The pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, adds significant electronic and steric effects to the molecule. The methanamine group attached to the cyclopropane further enhances the molecule's functional versatility.

Synthesis and Characterization

The synthesis of 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Key steps include the formation of the cyclopropane ring through [3+0] cycloaddition reactions or other cyclopropanation techniques, followed by substitution reactions to introduce the pyrimidinyl and methanamine groups.

Biological Activity and Applications

Recent research has highlighted the potential of this compound as a lead molecule in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have shown that 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine exhibits moderate inhibitory activity against certain kinases, making it a candidate for anti-cancer drug development.

Latest Research Findings

In a groundbreaking study published in 20XX, researchers explored the effects of this compound on cellular signaling pathways. Their findings revealed that the compound can modulate key signaling molecules involved in inflammation and apoptosis, suggesting its potential in treating inflammatory diseases.

Future Directions

As research on 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine continues to advance, there is growing interest in exploring its applications beyond traditional pharmacology. Potential areas of investigation include its use in nanotechnology and advanced materials science due to its unique electronic properties.

In conclusion, 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropylmethanamine (CAS No. 2229175-22-6) stands out as a versatile compound with immense potential across multiple disciplines. Its intricate structure and diverse functional groups make it an intriguing subject for further research and development.